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Compound of Interest

Compound Name: 4-Bromocinnamaldehyde

Cat. No.: B015041

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromocinnamaldehyde (CAS No: 49678-04-8), a valuable intermediate in organic synthesis.
The information is curated for researchers, scientists, and professionals in drug development,
with a focus on delivering precise data and detailed experimental context.

Core Physical and Chemical Properties

4-Bromocinnamaldehyde is a light yellow crystalline solid at room temperature.[1][2][3] Its key
physical and chemical identifiers are summarized in the table below.
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Property Value Source(s)

Molecular Formula CoH7BrO (11415161718l

Molecular Weight 211.06 g/mol [1][4]5]116118]
Light Yellow Solid / Crystalline

Appearance [1112][319][10]
Powder

Melting Point 70-74 °C [ 78-82 °C [1][2]114]

Boiling Point 310.5 °C at 760 mmHg [1][2]

Density 1.466 - 1.5 g/cm?3 [1112119]
Soluble in Chloroform,

N Dichloromethane, Ethyl

Solubility [31[91[10][11]
Acetate, Hexane, Alcohol, and
Ether. Insoluble in water.

Flash Point 1145 °C [1][2]13]

Refractive Index 1.612 [1]

UV Amax 298 nm (in CHCI3) [9][10]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key

physical properties of a solid organic compound like 4-Bromocinnamaldehyde.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid can be determined using a melting point apparatus.

Procedure:

o Sample Preparation: A small amount of the finely powdered, dry sample of 4-

Bromocinnamaldehyde is packed into a capillary tube, sealed at one end, to a height of 2-3

mm.
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o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

e Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range. For a pure compound, this range is
typically narrow (0.5-2 °C).

Boiling Point Determination (Thiele Tube Method)

For high-boiling point solids like 4-Bromocinnamaldehyde, the boiling point is typically
determined under reduced pressure and extrapolated to atmospheric pressure. However, a
standard atmospheric boiling point determination method is described below.

Procedure:

Sample Preparation: A small amount of the substance is placed in a small test tube (fusion
tube).

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube with the open end submerged in the liquid.

e Heating: The fusion tube is attached to a thermometer and heated in a Thiele tube containing
a high-boiling point liquid (e.g., mineral oil or silicone oil).

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is stopped, and the liquid is allowed to cool. The temperature
at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Testing

A gualitative assessment of solubility in various solvents provides insight into the polarity of the
compound.
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Procedure:

e Sample and Solvent: Approximately 10-20 mg of 4-Bromocinnamaldehyde is placed in a
small test tube.

» Addition of Solvent: About 1 mL of the solvent (e.g., water, ethanol, diethyl ether, chloroform)
is added to the test tube.

e Observation: The mixture is agitated, and the solubility is observed at room temperature. If
the solid dissolves, it is recorded as "soluble.” If it does not dissolve, it is recorded as
"insoluble.” For intermediate cases, terms like "sparingly soluble" or "partially soluble” can be
used.

UV-Visible Spectroscopy

UV-Visible spectroscopy is used to identify the presence of chromophores in a molecule.
Procedure:

o Sample Preparation: A dilute solution of 4-Bromocinnamaldehyde is prepared in a UV-
transparent solvent (e.g., chloroform, as indicated by the literature). The concentration
should be such that the absorbance falls within the optimal range of the spectrophotometer
(typically 0.2-1.0 AU).

e Blank Measurement: The absorbance of the pure solvent is measured first to obtain a
baseline.

o Sample Measurement: The cuvette is rinsed and filled with the sample solution, and the
absorbance is measured over a range of wavelengths (e.g., 200-400 nm).

o Data Analysis: The wavelength of maximum absorbance (Amax) is determined from the
resulting spectrum.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the physical characterization of a known
solid organic compound like 4-Bromocinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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